Cas no 50871-35-7 (2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one)

2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one structure
50871-35-7 structure
Product Name:2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one
CAS No:50871-35-7
MF:C16H21N3O2S
MW:319.421842336655
CID:1572943
PubChem ID:3039607
Update Time:2025-04-21

2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4(5H)-one
    • 2-[4-(2-hydroxypropyl)piperazin-1-yl]-5-phenyl-1,3-thiazol-4-one
    • 2-(4-(2-Hydroxypropyl)-1-piperazinyl)-5-phenyl-4(5H)-thiazolone
    • DTXSID50965099
    • 4(5H)-Thiazolone, 2-(4-(2-hydroxypropyl)-1-piperazinyl)-5-phenyl-
    • 50871-35-7
    • N-(Hydroxy-2' propyl)-piperazino-2 phenyl-5 thiazolinone-4
    • N-(Hydroxy-2' propyl)-piperazino-2 phenyl-5 thiazolinone-4 [French]
    • LA 1344
    • Inchi: 1S/C16H21N3O2S/c1-12(20)11-18-7-9-19(10-8-18)16-17-15(21)14(22-16)13-5-3-2-4-6-13/h2-6,12,14,20H,7-11H2,1H3
    • InChI Key: KSCYOCCKIYUJHK-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)C(N=C1N1CCN(CC(C)O)CC1)=O

Computed Properties

  • Exact Mass: 319.13563
  • Monoisotopic Mass: 319.13544809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 56.14
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